Cas no 1448072-22-7 (N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1448072-22-7
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 6546300
• PubChem ID: 71806400
• Update Time: 2025-10-17

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide
• N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide
• 1448072-22-7
• N-((4-hydroxychroman-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide
• AKOS024559144
• CHEMBL3440282
• F6436-0914
• N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-1-methylimidazole-4-sulfonamide

• Inchi： 1S/C14H17N3O4S/c1-17-8-13(15-10-17)22(19,20)16-9-14(18)6-7-21-12-5-3-2-4-11(12)14/h2-5,8,10,16,18H,6-7,9H2,1H3
• InChI Key： GVOYKOAXYVXOKF-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NCC1(C2C=CC=CC=2OCC1)O)(=O)=O

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Additional information on N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1448072-22-7): An Overview

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1448072-22-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide is composed of a benzopyran moiety linked to an imidazole sulfonamide group. The presence of the hydroxyl group and the methyl substitution on the imidazole ring contributes to its distinct physicochemical properties. The benzopyran scaffold is known for its diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The imidazole sulfonamide moiety, on the other hand, is often associated with antimicrobial and antifungal properties.

Recent studies have focused on the synthesis and optimization of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide. Various synthetic routes have been explored to improve yield and purity. One notable method involves the reaction of 4-hydroxychroman with 1-methylimidazole in the presence of a sulfonating agent. This approach has been shown to yield high purity products with minimal side reactions. Additionally, computational methods have been employed to predict the optimal reaction conditions and to understand the molecular interactions involved in the synthesis process.

The biological activities of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide have been extensively studied in both in vitro and in vivo models. Preliminary data suggest that this compound possesses potent antioxidant properties, which are crucial for protecting cells against oxidative stress-induced damage. Oxidative stress is a key factor in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, compounds with strong antioxidant activity are of great interest in drug development.

In addition to its antioxidant properties, N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-methyl-1H-imidazole-4-sulfonamide has shown promising anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Neuroprotective effects are another area where N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-y-l)methyl-1-methyl-1H-imidazole-4-sulfonamide has shown significant promise. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that it may be a valuable therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-y-l)methyl-1-methyl-1H-imidazole-4-sulfonamide has also been investigated to understand its bioavailability and metabolism. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

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